Cas no 1261844-77-2 (Ethyl 3-methoxypyrazine-2-acetate)

• Product Name: Ethyl 3-methoxypyrazine-2-acetate
• CAS No: 1261844-77-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4816318
• Update Time: 2025-07-18

Ethyl 3-methoxypyrazine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxypyrazine-2-acetate

• Inchi： 1S/C9H12N2O3/c1-3-14-8(12)6-7-9(13-2)11-5-4-10-7/h4-5H,3,6H2,1-2H3
• InChI Key： KMDDXLYSIHPAGP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=NC=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 0.3
• Topological Polar Surface Area: 61.3

Additional information on Ethyl 3-methoxypyrazine-2-acetate

Ethyl 3-methoxypyrazine-2-acetate (CAS No. 1261844-77-2): An Overview of Its Structure, Properties, and Applications

Ethyl 3-methoxypyrazine-2-acetate (CAS No. 1261844-77-2) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and flavor chemistry. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and sensory properties.

The molecular formula of Ethyl 3-methoxypyrazine-2-acetate is C₉H₁₁N₂O₃, and its molecular weight is approximately 195.19 g/mol. The compound features a pyrazine ring with a methoxy group at the 3-position and an ethyl acetate group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

In terms of physical properties, Ethyl 3-methoxypyrazine-2-acetate is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The synthesis of Ethyl 3-methoxypyrazine-2-acetate can be achieved through various routes, including the reaction of 3-methoxypyrazine-2-carboxylic acid with ethanol in the presence of a suitable catalyst. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale industrial applications.

In the field of pharmaceuticals, Ethyl 3-methoxypyrazine-2-acetate has shown promise as a potential lead compound for the development of new drugs. Studies have indicated that pyrazine derivatives possess a range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain pyrazine derivatives exhibit potent inhibitory effects on cancer cell proliferation, suggesting their potential use in cancer therapy.

In addition to its pharmaceutical applications, Ethyl 3-methoxypyrazine-2-acetate has also been explored for its use in agrochemicals. Pyrazine derivatives are known for their ability to modulate plant growth and development, making them valuable candidates for the development of new plant growth regulators. Research conducted by the American Chemical Society has demonstrated that certain pyrazine compounds can enhance crop yield and improve resistance to environmental stresses such as drought and salinity.

The sensory properties of Ethyl 3-methoxypyrazine-2-acetate have also been studied extensively in the context of flavor chemistry. Pyrazines are well-known for their contribution to the aroma and flavor profiles of various foods and beverages. Specifically, compounds like Ethyl 3-methoxypyrazine-2-acetate can impart earthy or nutty notes, which are highly desirable in certain food products. The food industry has shown increasing interest in using natural or nature-identical compounds like this to enhance product quality and consumer satisfaction.

The safety profile of Ethyl 3-methoxypyrazine-2-acetate is an important consideration for its widespread use. Toxicological studies have generally indicated that this compound is safe when used within recommended concentrations. However, as with any chemical substance, proper handling and storage practices should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, Ethyl 3-methoxypyrazine-2-acetate (CAS No. 1261844-77-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and flavor chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and practical uses, it is likely that this compound will play an increasingly important role in various industries.